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Compound of Interest

Compound Name: Boc-Asp(OBzl)-CMK

Cat. No.: B558624 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the reconstitution and storage of Boc-
Asp(OBzl)-CMK, a key reagent in apoptosis and inflammation research. Adherence to these

guidelines is crucial for maintaining the integrity and activity of the compound.

Introduction
Boc-Asp(OBzl)-CMK, or N-tert-butyloxycarbonyl-aspartyl(O-benzyl)-chloromethylketone, is a

potent and irreversible inhibitor of caspase-1, also known as Interleukin-1 Converting Enzyme

(ICE).[1][2] Caspase-1 plays a critical role in the inflammatory response by processing the pro-

inflammatory cytokines interleukin-1β (IL-1β) and interleukin-18 (IL-18). By inhibiting caspase-

1, Boc-Asp(OBzl)-CMK can be utilized to study the roles of this enzyme in cellular processes

such as apoptosis and pyroptosis.[3] This compound is a valuable tool in drug development

and cellular biology research.[4]

Chemical and Physical Properties
A summary of the key chemical and physical properties of Boc-Asp(OBzl)-CMK is provided in

the table below for easy reference.
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Property Value Reference(s)

Molecular Formula C17H22ClNO5 [5]

Molecular Weight 355.82 g/mol [4]

CAS Number 172702-58-8 [5]

Purity Typically ≥95% [6]

Appearance White to off-white solid [7]

Reconstitution Protocol
Proper reconstitution is critical for the effective use of Boc-Asp(OBzl)-CMK in experimental

settings. It is highly recommended to use anhydrous Dimethyl Sulfoxide (DMSO) for

reconstitution.

Materials:

Boc-Asp(OBzl)-CMK solid powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes

Protocol:

Equilibrate: Allow the vial of Boc-Asp(OBzl)-CMK powder to warm to room temperature

before opening to prevent condensation of moisture.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial to achieve the

desired stock solution concentration. A common stock concentration for in vitro studies is 10

mM.

Dissolution: Gently vortex or sonicate the solution to ensure the compound is fully dissolved.

A related compound, Boc-D-Asp(OBzl)-OH, is soluble in DMSO at up to 100 mg/mL.[1]
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Aliquot: Dispense the stock solution into smaller, single-use aliquots in sterile polypropylene

tubes. This will minimize the number of freeze-thaw cycles, which can degrade the

compound.

Table of Reconstitution Volumes for a 10 mM Stock
Solution:

Mass of Boc-Asp(OBzl)-CMK Volume of DMSO to Add for 10 mM Stock

1 mg 281.05 µL

5 mg 1.405 mL

10 mg 2.81 mL

Note: The calculation is based on a molecular weight of 355.82 g/mol .
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Figure 1. Reconstitution Workflow
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Caption: Figure 1. Reconstitution Workflow for Boc-Asp(OBzl)-CMK.

Storage and Stability
The stability of Boc-Asp(OBzl)-CMK is dependent on the storage conditions. Following these

guidelines will ensure the longevity and efficacy of the compound.
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Storage of Solid Compound:
Storage Temperature Duration Reference(s)

-20°C Up to 3 years [7]

0-8°C Short-term [4]

Storage of Reconstituted Solution (in DMSO):
Storage Temperature Duration Reference(s)

-80°C Up to 6 months [1][7]

-20°C Up to 1 month [1][7]

Important Considerations:

Avoid Repeated Freeze-Thaw Cycles: Aliquoting the stock solution is critical to preserving its

activity.[7]

Protect from Moisture: The compound is sensitive to moisture, which can lead to hydrolysis

and inactivation. Ensure vials are tightly sealed.

Working Solutions: It is recommended that working solutions for in vivo or in vitro

experiments be prepared fresh from the stock solution on the day of use.

Mechanism of Action and Experimental Use
Boc-Asp(OBzl)-CMK is an irreversible inhibitor of caspase-1. The chloromethylketone (CMK)

group forms a covalent bond with the active site of the enzyme, leading to its inactivation. This

inhibition prevents the cleavage of pro-IL-1β and pro-IL-18 into their active forms, thereby

blocking downstream inflammatory signaling.
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Figure 2. Caspase-1 Inhibition Pathway
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Caption: Figure 2. Inhibition of Caspase-1 by Boc-Asp(OBzl)-CMK.

Example Experimental Protocol: Inhibition of Caspase-1
in Cell Culture
This protocol provides a general guideline for using Boc-Asp(OBzl)-CMK to inhibit caspase-1

activity in a cell culture model.

Materials:

Cells of interest (e.g., macrophages, neuroblastoma cells)

Cell culture medium and supplements

Boc-Asp(OBzl)-CMK stock solution (10 mM in DMSO)

Inducing agent (e.g., LPS, ATP)

Assay kit for IL-1β detection (e.g., ELISA)
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Protocol:

Cell Seeding: Plate cells at the desired density and allow them to adhere overnight.

Pre-treatment: Pre-incubate the cells with the desired concentration of Boc-Asp(OBzl)-CMK
(typically in the micromolar range) for 1-2 hours. A vehicle control (DMSO) should be run in

parallel.

Induction: Add the inducing agent to stimulate caspase-1 activity.

Incubation: Incubate the cells for the appropriate time period for the induction to occur.

Sample Collection: Collect the cell culture supernatant for the analysis of secreted IL-1β.

Analysis: Quantify the amount of IL-1β in the supernatant using an appropriate assay, such

as ELISA. A significant reduction in IL-1β levels in the Boc-Asp(OBzl)-CMK-treated samples

compared to the vehicle control indicates successful inhibition of caspase-1.

Safety Precautions
Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses, when handling this compound.

Handle in a well-ventilated area.

Refer to the Safety Data Sheet (SDS) for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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